Nudicaucin C
Description
Nudicaucin C is a natural product found in Ilex latifolia, Ilex paraguariensis, and other organisms with data available.
Scientific Research Applications
Isolation and Structural Elucidation
Nudicaucins A, B, and C are triterpenoid saponins isolated from the n-butanol extract of Hedyotis nudicaulis. The structures of nudicaucins A, B, and C were elucidated based on NMR spectroscopic analysis, revealing their complex molecular frameworks. These findings contribute to the understanding of the chemical diversity and potential biological activities of saponins derived from Hedyotis nudicaulis (Konishi et al., 1998).
Chemical Profile and Potential Therapeutic Use
A study examining the chemical profile of Launaea nudicaulis, which includes Nudicaucin C, explored its antidiabetic effect in streptozotocin-induced rats. This research suggests the potential of Launaea nudicaulis, encompassing Nudicaucin C, in treating diabetes and its complications, underscoring the therapeutic relevance of this compound in modern medicine (El-Newary et al., 2021).
properties
Product Name |
Nudicaucin C |
|---|---|
Molecular Formula |
C53H86O21 |
Molecular Weight |
1059.2 g/mol |
IUPAC Name |
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2S,3R,4S,5S)-5-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate |
InChI |
InChI=1S/C53H86O21/c1-23-32(57)35(60)38(63)43(68-23)73-42-41(72-44-39(64)36(61)33(58)27(20-54)69-44)26(56)22-67-46(42)71-31-12-13-50(6)29(49(31,4)5)11-14-52(8)30(50)10-9-24-25-19-48(2,3)15-17-53(25,18-16-51(24,52)7)47(66)74-45-40(65)37(62)34(59)28(21-55)70-45/h9,23,25-46,54-65H,10-22H2,1-8H3/t23-,25-,26-,27+,28+,29-,30+,31-,32-,33+,34+,35+,36-,37-,38+,39+,40+,41-,42+,43-,44-,45-,46-,50-,51+,52+,53-/m0/s1 |
InChI Key |
ULSOTXJNUTYKRK-DFRCHCFDSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@H](CO[C@H]2O[C@H]3CC[C@]4([C@H](C3(C)C)CC[C@@]5([C@@H]4CC=C6[C@]5(CC[C@@]7([C@H]6CC(CC7)(C)C)C(=O)O[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)CO)O)O)O)C)C)C)O)O[C@H]9[C@@H]([C@H]([C@@H]([C@H](O9)CO)O)O)O)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(C(COC2OC3CCC4(C(C3(C)C)CCC5(C4CC=C6C5(CCC7(C6CC(CC7)(C)C)C(=O)OC8C(C(C(C(O8)CO)O)O)O)C)C)C)O)OC9C(C(C(C(O9)CO)O)O)O)O)O)O |
synonyms |
nudicaucin C oleanolic acid-3-O-(glucopyranosyl--1-3-rhamnopyranosyl-1-2)arabinopyranosyl-28-1-glucopyranosyl este |
Origin of Product |
United States |
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